Cas no 1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-)
1029-62-5 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
CAS No:1029-62-5
MF:C12H11N5O2
MW:257.248041391373
CID:144380
PubChem ID:100380
Update Time:2025-04-19
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
- 1,3-dimethyl-8-pyridin-3-yl-7H-purine-2,6-dione
- 8-(3-Pyridyl)theophyline
- 1,3-dimethyl-8-pyridin-3-yl-3,7(9)-dihydro-purine-2,6-dione
- 8-(3 pyridyl)-theophyllin
- 8-(3-Pyridyl)theophylline
- 8-(pyridin-3-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- 8-< 3-Pyridyl> -theophyllin
- 8-< Pyridyl-(3)> -theophyllin
- 8-Pyridyl-(3)-theophyllin
- BRN 0621137
- NSC292894
- STK658653
- Theophylline, 8-(3-pyridyl)-
- 1,3-Dimethyl-8-(pyridin-3-yl)-1H-purine-2,6(3H,7H)-dione
- CHEMBL368473
- AKOS005588736
- NSC 292894
- 8-beta-Pyridyltheophylline
- 1029-62-5
- SMR000043484
- AKOS032384986
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
- 8-beta-Piridilteofillina [Italian]
- DTXSID00145561
- MLS000081322
- HMS2402O06
- 8-beta-Piridilteofillina
- BDBM50025703
- 1,3-Dimethyl-8-pyridin-3-yl-3,7-dihydro-purine-2,6-dione
- NSC-292894
- SCHEMBL25090490
-
- Inchi: 1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15)
- InChI Key: XUYWNICQFANXQY-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(C3C=NC=CC=3)N2)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 257.09143
- Monoisotopic Mass: 257.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Density: 1.417
- Boiling Point: 552.8°C at 760 mmHg
- Flash Point: 288.1°C
- Refractive Index: 1.645
- PSA: 82.19
- LogP: 0.02230
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-) Related Products
- 75922-48-4(1,3-Diethyl-8-phenylxanthine)
- 961-45-5(1,3-Dimethyl-8-phenylxanthine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk